Cas no 3921-73-1 ((7R)-(7at)-3,4,7,7a,8,9,10,11,13,14-decahydro-2H-7r,14c-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-6-one)

• Product Name: (7R)-(7at)-3,4,7,7a,8,9,10,11,13,14-decahydro-2H-7r,14c-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-6-one
• CAS No: 3921-73-1
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 2016475
• Update Time: 2025-03-27

(7R)-(7at)-3,4,7,7a,8,9,10,11,13,14-decahydro-2H-7r,14c-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-6-one Chemical and Physical Properties

Names and Identifiers

• 1',2'-e][1,5]diazocin-6-one
• Aphyllidin
• Monspessulanin
• monspessulanine
• Epiaphyllidine
• 11-Epiaphyllidine
• 7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one, 3,4,7,7a,8,9,10,11,13,14-decahydro-, (7R,7aR,14S)-
• (7R)-(7at)-3,4,7,7a,8,9,10,11,13,14-decahydro-2H-7r,14c-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-6-one

• Inchi： 1S/C15H22N2O/c18-15-12-9-11(13-5-2-4-8-17(13)15)10-16-7-3-1-6-14(12)16/h5,11-12,14H,1-4,6-10H2/t11-,12+,14+/m0/s1
• InChI Key： UAAWNTMXVSONPU-OUCADQQQSA-N
• SMILES： C1C=C2[C@@H]3CN4CCCC[C@@H]4[C@H](C(N2CC1)=O)C3

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 0.924

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 101 °C
• Boiling Point: 434.4±34.0 °C(Predicted)
• pka: 9.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids